![molecular formula C14H14N4OS2 B2412623 N-(2-([2,3'-bithiophen]-5-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide CAS No. 2034597-07-2](/img/structure/B2412623.png)
N-(2-([2,3'-bithiophen]-5-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
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Overview
Description
The compound “N-(2-([2,3’-bithiophen]-5-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide” is a complex organic molecule. It contains a 1,2,3-triazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. It also contains a carboxamide group (CONH2), which is a functional group derived from carboxylic acids. The molecule also contains a bithiophene moiety, which consists of two thiophene rings connected by a single bond .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the 1,2,3-triazole ring, the introduction of the bithiophene moiety, and the formation of the carboxamide group. The exact synthesis route would depend on the starting materials and the specific reaction conditions .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the 1,2,3-triazole ring and the carboxamide group could potentially influence the overall shape and properties of the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. The 1,2,3-triazole ring is known to participate in various chemical reactions, and the carboxamide group could also be reactive under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure and the nature of its functional groups .Scientific Research Applications
Synthesis and Chemical Characterization
- Synthesis Techniques : Various studies have focused on the synthesis of triazole and carboxamide derivatives. For example, the synthesis of N-(2-Aminoethyl)-1-(4-chlorophenyl)-5-methyl-1,2,3-triazole-4-carboxamide involved multiple steps, including reaction conditions optimization for high yield production (Lian-Di Kan, 2015). Similarly, ethyl 2-ethyl-5-(1-naphthylamino)-1,2,3-triazole-4-carboxyate was synthesized and structurally characterized, highlighting the importance of triazole derivatives in chemical research (Heng-Shan Dong & B. Quan, 2000).
Biological Activity Exploration
- Antimicrobial and Antileukemic Activities : Some triazole derivatives have been synthesized and tested for their biological activities. For instance, studies have shown that certain triazole compounds exhibit antimicrobial, antilipase, and/or antiurease activities, which underscores the potential therapeutic applications of these molecules (S. Ceylan et al., 2014). Another study on antitumor imidazotetrazines, including triazole derivatives, has revealed their broad-spectrum antitumor activities, suggesting their potential in cancer treatment (M. Stevens et al., 1984).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-methyl-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]triazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4OS2/c1-18-8-12(16-17-18)14(19)15-6-4-11-2-3-13(21-11)10-5-7-20-9-10/h2-3,5,7-9H,4,6H2,1H3,(H,15,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFECPJOVBGJQDY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=N1)C(=O)NCCC2=CC=C(S2)C3=CSC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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